Cas no 1391300-05-2 (2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol)

• Product Name: 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol
• CAS No: 1391300-05-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD22495712
• CID: 5244171
• PubChem ID: 122200642
• Update Time: 2026-03-08

2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-4-(3-pyrrolidinyl)-
• 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol

• MDL： MFCD22495712
• Inchi： 1S/C11H14FNO/c12-11-5-8(1-2-10(11)7-14)9-3-4-13-6-9/h1-2,5,9,13-14H,3-4,6-7H2
• InChI Key： WTTWMPWSCIBJTQ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C2CCNC2)C=C1F

Additional information on 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol

2-Fluoro-4-(pyrrolidin-3-yl)phenylmethanol: A Comprehensive Overview

2-Fluoro-4-(pyrrolidin-3-yl)phenylmethanol (CAS No. 1391300-05-2) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a fluoro-substituted phenol group with a pyrrolidine ring. The fluorine atom at the 2-position of the phenol ring introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Similarly, the pyrrolidine group at the 4-position contributes to the molecule's stability and solubility, making it an attractive candidate for diverse synthetic pathways.

Recent studies have highlighted the potential of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of complex heterocyclic frameworks, which are essential components of many drugs. The compound's ability to undergo nucleophilic aromatic substitution and Michael addition reactions has been extensively documented, underscoring its utility in modern organic synthesis.

In terms of physical properties, 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various purification techniques. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, which is indicative of its aromatic character and conjugation effects.

The synthesis of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol typically involves a multi-step process that begins with the preparation of the corresponding fluoroarene derivative. A recent advancement in this area involves the use of palladium-catalyzed cross-coupling reactions to introduce the pyrrolidine group onto the aromatic ring. This method not only enhances reaction efficiency but also minimizes the generation of byproducts, aligning with green chemistry principles.

One of the most promising applications of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol is in drug discovery. Its structure serves as a scaffold for designing molecules with potential anti-inflammatory, antiviral, and anticancer activities. For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has focused on its role as a ligand in transition metal complexes, where it exhibits excellent catalytic activity in alkene epoxidation and C-H activation reactions.

The environmental impact of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol has also been a topic of interest. Studies indicate that the compound is biodegradable under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. This property is crucial for ensuring its safe disposal and minimizing ecological risks associated with its production and use.

In conclusion, 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol (CAS No. 1391300